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Compound of Interest

Compound Name: C.I. Acid Red 106

Cat. No.: B15554035 Get Quote

Technical Support Center: C.I. Acid Red 106
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

preventing the precipitation of C.I. Acid Red 106 in solution.

Troubleshooting Guide: Precipitate Formation
Encountering precipitation with C.I. Acid Red 106 can be a frustrating experience. This guide

provides a systematic approach to identifying and resolving common causes of precipitate

formation.

Problem: A precipitate has formed in my C.I. Acid Red 106 solution.

Troubleshooting Workflow:
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Caption: A logical workflow for troubleshooting C.I. Acid Red 106 precipitation.
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Frequently Asked Questions (FAQs)
1. What is the optimal pH for dissolving C.I. Acid Red 106?

Acid dyes like C.I. Acid Red 106 are generally more soluble in acidic conditions.[1] The

recommended pH range for maintaining solubility is between 2 and 6.[1] In this pH range, the

sulfonic acid groups on the dye molecule are fully dissociated, which enhances its

hydrophilicity and solubility in aqueous solutions.

2. Can temperature affect the solubility of C.I. Acid Red 106?

Yes, temperature can significantly impact solubility. Gently warming the solution to a

temperature between 40-60°C can help dissolve the dye and prevent precipitation.[1] However,

it is crucial to avoid boiling the solution, as high temperatures can lead to the degradation of the

dye.

3. What solvents can be used to dissolve C.I. Acid Red 106?

C.I. Acid Red 106 is soluble in water, where it forms a blueish-red solution.[2][3][4] It is also

soluble in ethanol, producing a red solution, and slightly soluble in acetone.[2][3][4] For

applications requiring a non-aqueous or mixed-solvent system, ethanol is a suitable choice.

4. How does water quality impact the solubility of C.I. Acid Red 106?

The presence of metal ions in hard water can lead to the precipitation of acid dyes.[1] It is

recommended to use deionized or distilled water for preparing solutions of C.I. Acid Red 106
to minimize the risk of precipitate formation. If hard water must be used, the addition of a

chelating agent like EDTA can help to sequester metal ions.[1]

5. Can the presence of electrolytes cause precipitation?

High concentrations of electrolytes, such as salts, can decrease the solubility of acid dyes in

aqueous solutions, a phenomenon known as "salting out". While small amounts of acidifying

salts like ammonium sulfate can be used to adjust pH, excessive salt concentrations should be

avoided.
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Table 1: Qualitative Solubility of C.I. Acid Red 106

Solvent Solubility Appearance of Solution

Water Soluble Blueish-Red[2][3][4]

Ethanol Soluble Red[2][3][4]

Acetone Slightly Soluble -

Experimental Protocols
Protocol for Preparing a Stock Solution of C.I. Acid Red 106 (1 mg/mL)

This protocol outlines a general procedure for preparing a stable stock solution of C.I. Acid
Red 106.

Materials:

C.I. Acid Red 106 powder (CAS: 6844-74-2)

Deionized or distilled water

0.1 M Acetic Acid

0.1 M Sodium Hydroxide

Magnetic stirrer and stir bar

pH meter

Volumetric flasks

Sterile filter (0.22 µm)

Procedure:

Weighing the Dye: Accurately weigh the desired amount of C.I. Acid Red 106 powder. For a

1 mg/mL solution, weigh 10 mg of the dye for a final volume of 10 mL.
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Initial Dissolution: Add the weighed dye to a volumetric flask containing approximately 80%

of the final volume of deionized water.

pH Adjustment: Place the flask on a magnetic stirrer and add a stir bar. Begin stirring and

monitor the pH of the solution. If the pH is above 6, slowly add 0.1 M acetic acid dropwise

until the pH is within the range of 4-5.

Facilitating Dissolution: If the dye does not fully dissolve at room temperature, gently warm

the solution to 40-50°C while continuing to stir. Do not exceed 60°C.

Final Volume Adjustment: Once the dye is completely dissolved, allow the solution to cool to

room temperature. Adjust the final volume with deionized water.

Sterilization (Optional): If required for your experiment, sterile-filter the solution through a

0.22 µm filter.

Storage: Store the stock solution in a well-sealed, light-protected container at 4°C.

Experimental Workflow for Solution Preparation:
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Caption: A step-by-step workflow for preparing a C.I. Acid Red 106 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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